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Compound of Interest

Compound Name:
Methyl 1-methyl-1H-[1,2,4]triazole-

3-carboxylate

Cat. No.: B1319363 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the mass spectrometric behavior of Methyl 1-

methyl-1H-triazole-3-carboxylate, a key intermediate in pharmaceutical synthesis. Insights into

its fragmentation patterns are crucial for its identification and structural elucidation in complex

matrices. This document presents expected fragmentation data, a comparison with related

compounds, and detailed experimental protocols to aid researchers in their analytical

endeavors.

Comparative Fragmentation Data
While a complete, published electron ionization (EI) mass spectrum for Methyl 1-methyl-1H-

triazole-3-carboxylate is not readily available in the reviewed literature, its fragmentation can be

predicted based on the known behavior of triazole derivatives and related esters. The

molecular ion ([M]⁺˙) is expected to be observed, and key fragmentation pathways would likely

involve the loss of the methoxycarbonyl group and cleavage of the triazole ring.

For comparison, high-resolution mass spectrometry (HRMS) data for the related compound

Methyl 1H-1,2,4-triazole-3-carboxylate shows a protonated molecule [M+H]⁺ at an m/z of

128.0452.[1] Atmospheric pressure chemical ionization (APCI) of Methyl 1-methyl-1H-triazole-

3-carboxylate has shown a protonated molecule [M+H]⁺ at m/z 142.1.[2]
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The following table summarizes the expected and observed mass-to-charge ratios (m/z) for

Methyl 1-methyl-1H-triazole-3-carboxylate and its comparator compounds.

Compound
Molecular
Weight ( g/mol
)

Ionization
Mode

[M+H]⁺ or
[M]⁺˙ (m/z)

Key Fragment
Ions (m/z) and
Proposed Lost
Neutral
Fragments

Methyl 1-methyl-

1H-triazole-3-

carboxylate

141.13 APCI, ESI, EI
142.1 [M+H]⁺,

141 [M]⁺˙

Predicted: 110

([M-OCH₃]⁺), 83

([M-C₂H₂O₂]⁺˙),

82 ([M-

COOCH₃]⁺)

Methyl 1H-1,2,4-

triazole-3-

carboxylate

127.10 HRMS 128.0452 [M+H]⁺ Not available

Ethyl 1-methyl-

1H-1,2,4-triazole-

3-carboxylate

155.15 EI 155 [M]⁺˙

110 ([M-

OC₂H₅]⁺), 83

([M-C₂H₄-CO₂]⁺)

Experimental Protocols
A standard protocol for the analysis of Methyl 1-methyl-1H-triazole-3-carboxylate by mass

spectrometry would involve the following steps.

Sample Preparation: Dissolve 1 mg of the compound in 1 mL of a suitable solvent such as

methanol or acetonitrile. Dilute the stock solution to a final concentration of 1-10 µg/mL with the

same solvent. For electrospray ionization (ESI), the addition of 0.1% formic acid to the solvent

can aid in protonation.

Instrumentation and Conditions:

Mass Spectrometer: A high-resolution mass spectrometer, such as a quadrupole time-of-

flight (Q-TOF) or Orbitrap instrument, is recommended for accurate mass measurements.
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Ionization Source:

Electrospray Ionization (ESI): Operated in positive ion mode.

Capillary Voltage: 3.5-4.5 kV

Nebulizer Gas (Nitrogen): 2-4 bar

Drying Gas (Nitrogen) Flow: 8-12 L/min

Drying Gas Temperature: 200-300 °C

Electron Ionization (EI):

Electron Energy: 70 eV

Ion Source Temperature: 200-250 °C

Mass Analyzer:

Scan Range: m/z 50-500

Data Acquisition: Full scan mode for initial analysis, followed by tandem MS (MS/MS)

experiments on the molecular ion to confirm fragmentation pathways.

Visualization of Fragmentation and Workflow
To visually represent the logical relationships in the mass spectrometric analysis, the following

diagrams are provided.
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Caption: Predicted electron ionization fragmentation pathway for Methyl 1-methyl-1H-triazole-3-

carboxylate.
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Caption: Experimental workflow for the mass spectrometric analysis of small molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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